(3R,4R)-3-Azido-4-methylpyrrolidine;2,2,2-trifluoroacetic acid

• IUPAC Name: (3R,4R)-3-azido-4-methylpyrrolidine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C5H10N4.C2HF3O2/c1-4-2-7-3-5(4)8-9-6;3-2(4,5)1(6)7/h4-5,7H,2-3H2,1H3;(H,6,7)/t4-,5+;/m1./s1
• InChI Key: VWCDWIUDSNQLCE-JBUOLDKXSA-N
• Canonical SMILES: CC1CNCC1N=[N+]=[N-].C(=O)(C(F)(F)F)O
• Isomeric SMILES: C[C@@H]1CNC[C@@H]1N=[N+]=[N-].C(=O)(C(F)(F)F)O
• Molecular Formula: C7H11F3N4O2
• Molecular Weight: 240.18 g/mol

Description

(3R,4R)-3-Azido-4-methylpyrrolidine;2,2,2-trifluoroacetic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a key intermediate in the synthesis of several important molecules, including pharmaceuticals and agrochemicals.

Scientific Research Applications

(3R,4R)-3-Azido-4-methylpyrrolidine;2,2,2-trifluoroacetic acid has several potential applications in scientific research. One of the most significant applications is in the synthesis of pharmaceuticals. This compound is a key intermediate in the synthesis of several important drugs, including antiviral and anticancer agents. Additionally, this compound can be used in the synthesis of agrochemicals, which can be used to improve crop yields and protect plants from pests and diseases.

Mechanism of Action

The mechanism of action of (3R,4R)-3-Azido-4-methylpyrrolidine;2,2,2-trifluoroacetic acid is not well understood. However, it is believed that this compound may act as a reactive intermediate in the synthesis of other molecules. Additionally, this compound may have some biological activity, although further research is needed to fully understand its mechanism of action.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of (3R,4R)-3-Azido-4-methylpyrrolidine;2,2,2-trifluoroacetic acid. However, it is believed that this compound may have some toxicity and should be handled with care in the laboratory.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (3R,4R)-3-Azido-4-methylpyrrolidine;2,2,2-trifluoroacetic acid in lab experiments is its versatility. This compound can be used in the synthesis of several important molecules, making it a valuable tool for researchers. However, the limitations of this compound include its potential toxicity and the need for careful handling in the laboratory.

Future Directions

There are several future directions for research involving (3R,4R)-3-Azido-4-methylpyrrolidine;2,2,2-trifluoroacetic acid. One direction is to further investigate the mechanism of action of this compound. Additionally, researchers can explore the potential applications of this compound in the synthesis of new drugs and agrochemicals. Finally, researchers can investigate ways to improve the synthesis method of this compound to make it more efficient and cost-effective.
In conclusion, (3R,4R)-3-Azido-4-methylpyrrolidine;2,2,2-trifluoroacetic acid is a valuable compound with potential applications in several fields, including pharmaceuticals and agrochemicals. While there is limited information available on the biochemical and physiological effects of this compound, it has several advantages and limitations for use in lab experiments. Further research is needed to fully understand the mechanism of action of this compound and explore its potential applications in scientific research.

Synthesis Methods

The synthesis of (3R,4R)-3-Azido-4-methylpyrrolidine;2,2,2-trifluoroacetic acid involves the reaction of (3R,4R)-3-Amino-4-methylpyrrolidine with sodium azide and trifluoroacetic acid. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The purity of the product is then confirmed using analytical techniques such as NMR spectroscopy and mass spectrometry.